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Compound of Interest

Compound Name: Diisobutyl carbinol

Cat. No.: B1670625 Get Quote

Application Notes and Protocols for Researchers and Scientists

Introduction
Diisobutyl carbinol (DIBC), a C9 branched-chain alcohol, serves as a frothing agent in the

mineral flotation process. Frothers are crucial surfactants that facilitate the generation of a

stable froth phase, which is essential for the selective separation of valuable minerals from

gangue materials. DIBC, like other aliphatic alcohols, adsorbs at the air-water interface,

reducing surface tension and preventing bubble coalescence. This action leads to the formation

of smaller, more stable bubbles, which increases the probability of bubble-particle collision and

attachment, thereby improving flotation kinetics and recovery. These application notes provide

detailed information on the properties of DIBC, its performance in comparison to the widely

used Methyl Isobutyl Carbinol (MIBC), and protocols for its evaluation as a flotation frother.

Data Presentation: Properties and Performance of
DIBC
The selection of a frothing agent is critical for optimizing flotation performance. The following

tables summarize the key physical properties and performance characteristics of Diisobutyl
carbinol (DIBC), with Methyl Isobutyl Carbinol (MIBC) included for comparative purposes.

Table 1: Physical and Chemical Properties of DIBC and MIBC
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Property
Diisobutyl Carbinol
(DIBC)

Methyl Isobutyl
Carbinol (MIBC)

Source(s)

Chemical Formula C9H20O C6H14O [1]

Molecular Weight (

g/mol )
144.25 102.18 [1][2]

Appearance Colorless liquid Colorless liquid [1][3]

Density @ 20°C ( kg/L

)
0.81 0.807 [1][2]

Solubility in Water @

20°C (% wt)
0.06 1.7 [1][4]

Surface Tension @

20°C (dynes/cm)
26.0 23.0 [1][2]

Flash Point (°C) 62 41 [1][4]

Table 2: Performance Characteristics of DIBC and MIBC in Mineral Flotation

Parameter
Diisobutyl Carbinol
(DIBC)

Methyl Isobutyl
Carbinol (MIBC)

Source(s)

Typical Dosage ( g/ton

)
Varies with ore type 10-100 [5]

Critical Coalescence

Concentration (CCC)

(ppm)

~5-10 (Estimated) 10-20 [2][6]

Froth Characteristics

Produces less

persistent, more

selective froths

Forms dry, easy-to-

break froths
[7][8]

Suitable Ores

General purpose,

including sulfide ores

and coal

Sulfide ores (Cu, Mo,

Au), polymetallic ores,

coal

[1][5]
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Note on DIBC CCC Estimation: A precise experimental value for the Critical Coalescence

Concentration (CCC) of DIBC was not readily available in the reviewed literature. The provided

range is an estimation based on the established relationship between the CCC of aliphatic

alcohols and their molecular structure, specifically their hydrophile-lipophile balance (HLB).[9]

Generally, for straight-chain and branched alcohols, as the carbon chain length increases (and

thus hydrophobicity), the CCC tends to decrease.[6] Given that DIBC has a larger molecular

weight and lower water solubility than MIBC, it is expected to have a slightly lower or

comparable CCC.

Experimental Protocols
Protocol 1: Determination of Critical Coalescence
Concentration (CCC)
The Critical Coalescence Concentration is a fundamental parameter used to characterize the

effectiveness of a frother in preventing bubble coalescence.

Objective: To determine the minimum concentration of DIBC required to achieve the minimum

stable bubble size in a given system.

Apparatus:

Flotation cell or bubble column

Air or nitrogen sparger with a known porosity

High-speed camera with appropriate lighting

Image analysis software

Syringe pump for precise frother addition

Procedure:

Fill the flotation cell or bubble column with a known volume of deionized water.

Set the gas flow rate to a constant, predetermined value.
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Begin recording images of the bubbles generated by the sparger in the absence of any

frother.

Using the syringe pump, incrementally add a stock solution of DIBC to the cell to achieve a

series of increasing concentrations (e.g., 1, 2, 5, 10, 15, 20, 30 ppm).

Allow the system to equilibrate for a set period (e.g., 2-3 minutes) after each addition.

At each concentration, capture a series of high-speed images of the bubble population.

Analyze the captured images to determine the Sauter mean bubble diameter (d32) for each

concentration.

Plot the Sauter mean bubble diameter as a function of DIBC concentration.

The CCC is identified as the concentration at which the bubble size reaches a plateau,

indicating that further increases in frother concentration do not significantly reduce bubble

size.[10]

Protocol 2: Evaluation of DIBC Performance in
Laboratory-Scale Flotation
This protocol outlines a standard procedure for assessing the metallurgical performance of

DIBC in a laboratory flotation machine.

Objective: To determine the recovery and grade of a target mineral from an ore sample using

DIBC as the frothing agent.

Materials:

Representative ore sample, ground to a predetermined particle size

DIBC solution of known concentration

Appropriate collector(s) and modifier(s) for the specific ore

Laboratory mechanical flotation cell (e.g., Denver-type)
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pH meter

Filtration apparatus

Drying oven

Assaying equipment for mineral analysis

Procedure:

Pulp Preparation:

Place a known weight of the ground ore sample into the flotation cell.

Add a measured volume of water to achieve the desired pulp density.

Agitate the pulp for a specified time to ensure proper slurry suspension.

Reagent Conditioning:

Measure and adjust the pulp pH to the desired level using appropriate modifiers (e.g.,

lime, soda ash).

Add the required dosage of the collector and condition the pulp for a set period (e.g., 3-5

minutes).

Add the desired dosage of the DIBC frother solution and condition for a shorter period

(e.g., 1-2 minutes).

Flotation:

Turn on the air supply to the flotation cell at a controlled flow rate to initiate froth formation.

Collect the froth concentrate by scraping it from the lip of the cell at regular intervals for a

predetermined flotation time (e.g., 10-15 minutes).

Product Handling and Analysis:

Filter and dry the collected concentrate and the remaining tailings.
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Determine the dry weight of both the concentrate and tailings.

Analyze the concentrate and tailings for the content of the valuable mineral(s) and

gangue.

Data Calculation:

Calculate the recovery of the valuable mineral in the concentrate.

Calculate the grade of the valuable mineral in the concentrate.

Evaluate the selectivity of the separation.

Visualizations
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Caption: Mechanism of DIBC at the Air-Water Interface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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